Cas no 92148-95-3 (N-(4-methoxyphenyl)benzo[d]oxazol-2-amine)

• Product Name: N-(4-methoxyphenyl)benzo[d]oxazol-2-amine
• CAS No: 92148-95-3
• MF: C₁₄H₁₂N₂O₂
• MW: 240.257283210754
• CID: 1092858
• PubChem ID: 23767449
• Update Time: 2025-04-20

N-(4-methoxyphenyl)benzo[d]oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)benzo[d]oxazol-2-amine
• N-(4-methoxyphenyl)-1,3-benzoxazol-2-amine
• CHEMBL4546452
• AKOS017100362
• A917044
• Oprea1_148685
• 92148-95-3
• SCHEMBL7108873

• Inchi： 1S/C14H12N2O2/c1-17-11-8-6-10(7-9-11)15-14-16-12-4-2-3-5-13(12)18-14/h2-9H,1H3,(H,15,16)
• InChI Key： IHJZSGBKXBCRBI-UHFFFAOYSA-N
• SMILES： O1C(=NC2C=CC=CC1=2)NC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 240.089877630g/mol
• Monoisotopic Mass: 240.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 47.3Ų

N-(4-methoxyphenyl)benzo[d]oxazol-2-amine Security Information

• Storage Condition：Sealed in dry,2-8°C